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Compound of Interest

Compound Name: Z-Trp(boc)-OH

Cat. No.: B13147742

Get Quote

Executive Summary
Z-Trp(Boc)-OH (N-alpha-Benzyloxycarbonyl-N-in-tert-butyloxycarbonyl-L-tryptophan)

represents a strategic tool in the chemist’s arsenal, specifically designed for Solution Phase

Peptide Synthesis and Fragment Condensation. Unlike standard Fmoc or Boc derivatives, this

compound utilizes a "dual-orthogonal" protection scheme: the N-terminal Z group is labile to

hydrogenolysis (or strong acid), while the indole Boc group is labile to trifluoroacetic acid (TFA)

but stable to hydrogenolysis. This unique stability profile allows for the assembly of protected

peptide fragments without compromising the sensitive tryptophan indole ring, effectively

suppressing alkylation and oxidation side reactions.

Part 1: Chemical Identity & Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13147742#bc-rfq
https://www.benchchem.com/product/b13147742/docs?utm_src=pdf-body#technical-monograph-z-trp-boc-oh-in-advanced-peptide-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13147742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name
N-α-Benzyloxycarbonyl-N-in-tert-

butyloxycarbonyl-L-tryptophan

CAS Number 218938-57-9 (often supplied as DCHA salt)

Molecular Formula
C₂₄H₂₆N₂O₆ (Free Acid) / C₃₆H₄₉N₃O₆ (DCHA

Salt)

Molecular Weight
438.47 g/mol (Free Acid) / 619.80 g/mol (DCHA

Salt)

Appearance White to off-white crystalline powder

Solubility
Soluble in DMF, DMSO, DCM, Ethyl Acetate;

Insoluble in Water

Purity Standard ≥ 98.0% (HPLC)

Chirality L-Enantiomer (ee ≥ 99%)

Storage
+2°C to +8°C, Desiccated, Protected from Light

(Trp is photosensitive)

Part 2: Mechanistic Insight – The Orthogonality of Z and
Boc
The primary utility of Z-Trp(Boc)-OH lies in the orthogonality of its protecting groups. In

complex synthesis, particularly Convergent Synthesis (Fragment Condensation), one must

remove the N-terminal protection of a fragment without deprotecting the side chains.

The Stability Matrix
The Z Group (Cbz): Removed by catalytic hydrogenolysis (

) or strong acids (HBr/AcOH, HF). It is stable to mild acids like TFA.

The Boc Group (Indole): Removed by TFA.[1][2][3] It is generally stable to catalytic

hydrogenolysis.
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Why this matters: This allows a researcher to use the Z-group for temporary N-terminal

protection during chain assembly. The Z-group can be removed via hydrogenolysis to expose

the amine for the next coupling step, while the Boc group remains on the Tryptophan indole.

This protection is vital because a free indole is highly susceptible to electrophilic alkylation (by

carbocations generated during deprotection of other residues) and oxidation.[3] The Boc group

shields the indole until the final global deprotection with acid.

Visualization: The Orthogonal Protection Logic
The following diagram illustrates the selective deprotection pathways that make Z-Trp(Boc)-
OH unique.
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Caption: Orthogonal deprotection pathways for Z-Trp(Boc)-OH. The primary pathway (Solid

Lines) utilizes Hydrogenolysis for chain elongation while preserving Indole protection.

Part 3: Application Protocol (Solution Phase Synthesis)
This protocol outlines the incorporation of Z-Trp(Boc)-OH into a peptide chain using solution-

phase chemistry, followed by selective deprotection.
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Phase 1: Coupling (The Mixed Anhydride or Active Ester Method)
Note: Z-amino acids are often coupled via Mixed Anhydride to minimize racemization, though

EDC/HOBt is also standard.

Dissolution: Dissolve 1.0 eq of Z-Trp(Boc)-OH (Free acid form) in dry DCM or DMF.

Tip: If starting with the DCHA salt, you must perform an acid wash (0.5 M KHSO₄) to

extract the free acid into Ethyl Acetate before coupling. DCHA salts will inhibit coupling.

Activation:

Add 1.0 eq of EDC.HCl and 1.0 eq of HOBt (or HOAt for faster kinetics) at 0°C.

Stir for 15 minutes to form the active ester.

Coupling:

Add the amine-component (e.g., H-AA-OR) and 1.0–2.0 eq of DIPEA (base).

Allow to warm to room temperature and stir for 4–12 hours.

Work-up:

Dilute with Ethyl Acetate.

Wash sequentially with 5% NaHCO₃, Water, 0.5 M KHSO₄ (or 5% Citric Acid), and Brine.

Dry over MgSO₄ and concentrate.

Phase 2: Selective N-Terminal Deprotection (Hydrogenolysis)
This step removes the Z-group to allow the next amino acid to be attached, while keeping the

Trp indole protected.

Preparation: Dissolve the Z-Trp(Boc)-Peptide in Methanol or Ethanol (approx 0.1 M

concentration).

Catalyst: Add 10% Pd/C catalyst (approx 10% by weight of the peptide).
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Hydrogenation:

Purge the vessel with Nitrogen gas.

Introduce Hydrogen gas (H₂) via a balloon or hydrogenator (1 atm is usually sufficient).

Stir vigorously for 1–4 hours. Monitor by TLC (disappearance of UV-active starting

material; Z-group absorbs UV strongly).

Filtration: Filter the mixture through Celite to remove the Pd/C catalyst. Caution: Pd/C is

pyrophoric when dry.

Result: You now have H-Trp(Boc)-Peptide, ready for the next coupling cycle.

Phase 3: Final Global Deprotection
Performed only after the full peptide sequence is assembled.

Reagent: Use a cleavage cocktail containing TFA (95%), TIS (2.5%), and H₂O (2.5%).[4]

Reaction: Stir at room temperature for 1–2 hours.

Mechanism: The high acid concentration cleaves the Boc group from the Trp indole.

Precipitation: Precipitate the peptide in cold Diethyl Ether.

Part 4: Synthesis Workflow Visualization
The following diagram details the iterative cycle of Solution Phase Synthesis using Z-Trp(Boc)-
OH.
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Caption: Iterative solution-phase synthesis cycle using Z-Trp(Boc)-OH. Note the preservation

of the side-chain Boc group during the Z-removal step.

Part 5: Troubleshooting & Stability
1. DCHA Salt Conversion
Commercial Z-Trp(Boc)-OH is frequently supplied as the Dicyclohexylammonium (DCHA) salt

to enhance shelf stability and crystallinity.

Problem: DCHA is a bulky amine that interferes with coupling and can cause racemization.
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Solution: You MUST convert the salt to the free acid before use.

Suspend salt in Ethyl Acetate.

Wash with 5% Citric Acid or 0.5M KHSO₄ until the aqueous layer is acidic.

Separate organic layer, wash with brine, dry, and evaporate.

2. Indole Oxidation
Even with Boc protection, Tryptophan is sensitive to oxidation (turning the peptide

yellow/brown).

Prevention: Always degas solvents used in hydrogenolysis. Perform the final TFA cleavage in

the presence of scavengers (Triisopropylsilane or Thioanisole).

3. Solubility Issues
Z-Trp(Boc)-OH is hydrophobic.[5]

Tip: If precipitation occurs during coupling in DCM, switch to DMF or NMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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